Cas no 897735-75-0 (N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-ylpropanamide)

• Product Name: N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-ylpropanamide
• CAS No: 897735-75-0
• MF: C₁₁H₁₀BrN₃O₂
• MW: 296.120001316071
• CID: 6327655
• PubChem ID: 7533323
• Update Time: 2025-05-21

N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-ylpropanamide
• AB00679159-01
• AKOS024656480
• N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]propanamide
• F2518-0519
• 897735-75-0
• N-(5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl)propionamide

• Inchi： 1S/C11H10BrN3O2/c1-2-9(16)13-11-15-14-10(17-11)7-3-5-8(12)6-4-7/h3-6H,2H2,1H3,(H,13,15,16)
• InChI Key： CTHWCFMVZAEZQM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NN=C(NC(CC)=O)O1

Computed Properties

• Exact Mass: 294.99564g/mol
• Monoisotopic Mass: 294.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-ylpropanamide

Comprehensive Overview of N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-ylpropanamide (CAS No. 897735-75-0)

The compound N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-ylpropanamide (CAS No. 897735-75-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3,4-oxadiazole core and a 4-bromophenyl substituent, makes it a valuable scaffold for drug discovery and material science applications. Researchers are increasingly exploring its potential as a bioactive intermediate due to its ability to modulate biological pathways, particularly in the context of anti-inflammatory and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-ylpropanamide has surged, driven by advancements in medicinal chemistry and the need for novel small-molecule therapeutics. The 1,3,4-oxadiazole moiety, in particular, is celebrated for its metabolic stability and ability to engage in hydrogen bonding, making it a preferred choice for designing enzyme inhibitors. This compound’s 4-bromophenyl group further enhances its lipophilicity, which is critical for improving cell membrane permeability—a hot topic in drug delivery optimization.

From an industrial perspective, CAS No. 897735-75-0 is often discussed in forums focusing on high-value chemical intermediates. Its synthesis typically involves multistep organic reactions, including cyclization and amidation, which are frequently searched by chemists seeking efficient synthetic routes. Notably, the compound’s propanamide tail offers versatility for further derivatization, aligning with the growing trend of structure-activity relationship (SAR) studies in academia and industry.

Environmental and regulatory considerations also play a role in the discourse around N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-ylpropanamide. While it is not classified as hazardous, its brominated aromatic component prompts questions about green chemistry alternatives—a trending topic among sustainability-focused researchers. Optimizing its synthesis to reduce waste and energy consumption (e.g., via catalytic methods) is a key area of innovation, often highlighted in peer-reviewed journals.

In the realm of AI-driven drug discovery, this compound’s molecular descriptors (e.g., LogP, polar surface area) are frequently analyzed using machine learning models to predict bioavailability. Such applications resonate with the broader scientific community’s interest in computational chemistry tools. Additionally, patent databases reveal its inclusion in claims related to kinase inhibitors—a rapidly expanding therapeutic class—further solidifying its relevance.

To conclude, N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-ylpropanamide exemplifies the intersection of traditional organic synthesis and modern pharmaceutical innovation. Its multifaceted applications, from lead compound development to material science, ensure its continued prominence in scientific literature and industrial pipelines. As research evolves, so too will its role in addressing unmet medical and technological challenges.